2-chloro-N-(1-(1-(p-tolyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-chloro-N-(1-(1-(p-tolyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)benzamide” is a complex organic molecule that contains several functional groups and structural features, including a benzamide group, a piperidine ring, a triazole ring, and a tolyl group .
Molecular Structure Analysis
The molecular structure of this compound is likely quite complex due to the presence of several different functional groups and rings. The benzamide group, the piperidine ring, and the triazole ring each contribute to the overall structure of the molecule .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the presence of the various functional groups. For example, the benzamide group could undergo hydrolysis, the piperidine ring could participate in reactions typical of secondary amines, and the triazole ring could undergo reactions typical of aromatic heterocycles .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by the presence of polar functional groups, and its stability could be influenced by the presence of the aromatic rings .Scientific Research Applications
Synthesis and Structural Analysis
Research on heterocyclic carboxamides, which include compounds structurally related to 2-chloro-N-(1-(1-(p-tolyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)benzamide, focuses on their synthesis and evaluation for potential antipsychotic activities. Norman et al. (1996) have synthesized heterocyclic analogues evaluated for binding to dopamine and serotonin receptors, showcasing their methodological approach towards developing compounds with minimized side effects (Norman et al., 1996).
Shariatinia et al. (2012) detailed the synthesis and characterization of new phosphoric triamides, providing a foundational approach to understanding the structural complexities and potential applications of similar benzamide derivatives (Shariatinia et al., 2012).
Potential Therapeutic Uses
The synthesis of heterocyclic compounds with a focus on their potential antibacterial and anticancer activities has been explored. Bondock and Gieman (2015) investigated new 2-chloro-3-hetarylquinolines, revealing insights into the design of compounds for therapeutic applications (Bondock & Gieman, 2015).
Research by Guirado et al. (2016) on the synthesis of 3-aryl-1,2,4-triazoles offers a perspective on the high-yield production of compounds that could be structurally similar to the target benzamide, focusing on their application in medicinal chemistry (Guirado et al., 2016).
Antimicrobial and Antioxidant Studies
Patel et al. (2011) synthesized new pyridine derivatives to assess their in vitro antimicrobial activity, which could parallel the exploration of benzamide derivatives for similar purposes (Patel et al., 2011).
The synthesis and antioxidant properties of triazole derivatives as researched by Bekircan et al. (2008) provide a framework for understanding how structural modifications can influence the biological activity of compounds like this compound (Bekircan et al., 2008).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-chloro-N-[1-[1-(4-methylphenyl)triazole-4-carbonyl]piperidin-4-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22ClN5O2/c1-15-6-8-17(9-7-15)28-14-20(25-26-28)22(30)27-12-10-16(11-13-27)24-21(29)18-4-2-3-5-19(18)23/h2-9,14,16H,10-13H2,1H3,(H,24,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WVLGSVHYKJYFSD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C=C(N=N2)C(=O)N3CCC(CC3)NC(=O)C4=CC=CC=C4Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22ClN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
423.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.